Cas no 5334-40-7 (4-nitro-1H-pyrazole-5-carboxylic acid)
4-Nitro-1H-pyrazole-5-carboxylic acid is a heterocyclic compound featuring a nitro group at the 4-position and a carboxylic acid moiety at the 5-position of the pyrazole ring. This structure makes it a versatile intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and other fine chemicals. The nitro group enhances reactivity in substitution and reduction reactions, while the carboxylic acid allows for further functionalization via esterification or amidation. Its high purity and stability under standard conditions ensure consistent performance in synthetic applications. The compound is particularly valued in medicinal chemistry for constructing biologically active pyrazole derivatives. Proper handling and storage are recommended due to its potential sensitivity to heat and strong oxidizers.
5334-40-7 structure
Product Name:4-nitro-1H-pyrazole-5-carboxylic acid
CAS No:5334-40-7
MF:C4H3N3O4
MW:157.084320306778
MDL:MFCD00464007
CID:45725
PubChem ID:24865960
Update Time:2025-10-30
4-nitro-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 4-Nitro-3-pyrazolecarboxylic acid
- 4-NITROPYRAZOLE-3-CARBOXYLIC ACID
- 4-Nitro-1H-Pyrazole-3-Carboxylic Acid
- 4-Nitro-1H-pyrazole-
- 4-Nitro-1H-pyrazole-5-carboxylic acid
- 4-nitro-1H-pyrazole-3-carboxylic acid(SALTDATA: FREE)
- 4-nitro pyrazole-3-carboxylic acid
- Oprea1_039897
- NSC-1411
- 4-nitro-1H-pyrazole-5-carboxylicacid
- 200617-78-3
- AKOS001476485
- SCHEMBL182687
- PYRAZOLE-3(OR 5)-CARBOXYLIC ACID, 4-NITRO-
- 4-NITRO-1H-PYRAZOL-3-CARBOXYLIC ACID
- FT-0619195
- AM20100308
- SR-01000515451
- 4-Nitro-pyrazole-3-carboxylic acid
- NSC1411
- AKOS015955402
- 1H-Pyrazole-3-carboxylic acid, 4-nitro-
- SY002453
- AC-4819
- J-515869
- 4-Nitro-3-pyrazolecarboxylic acid, 98%
- NSC 1411
- EU-0084709
- 5334-40-7
- EN300-68362
- 4-nitro-2H-pyrazole-3-carboxylic acid
- F0905-6463
- A7770
- AKOS000265915
- 4-NITRO-PYRAZOLE-3(OR 5)-CARBOXYLIC ACID
- BCP30708
- nitropyrazolecarboxylic
- 4-(hydroxynitroso)-1h-pyrazole-3-carboxylic acid
- Z275169832
- 4-Nitro-1H-pyrazole-3-carboxylic acid pound>>4-Nitro-3-pyrazolecarboxylic acid
- QQT6G7D7K6
- 4-Nitro-1H-pyrazole-3-carboxylic acid #
- 4-NITROPYRAZOLE-5-CARBOXYLIC ACID
- AS-15918
- SR-01000515451-1
- DTXSID30277268
- 4-nitro-1H-pyrazole-3-carboxylic acid;4-NITROPYRAZOLE-3-CARBOXYLIC ACID
- MFCD00090899
- 4-nitro-pyrazole carboxylic acid
- 4-nitro-3-pyrazole carboxylic acid
- Oprea1_448156
- PB21667
- CS-D1132
- STK298621
- STK801497
- BBL009853
- ALBB-008644
- 4-nitro-1H-pyrazole-5-carboxylic acid
-
- MDL： MFCD00464007
- Inchi： 1S/C4H3N3O4/c8-4(9)3-2(7(10)11)1-5-6-3/h1H,(H,5,6)(H,8,9)
- InChI Key： ZMAXXOYJWZZQBK-UHFFFAOYSA-N
- SMILES： OC(C1=C(C=NN1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 157.01200
- Monoisotopic Mass: 157.012
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: -0.1
- Topological Polar Surface Area: 112A^2
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.84g/cm3
- Melting Point: 223-225 °C (dec.) (lit.)
- Boiling Point: 509.6°C at 760 mmHg
- Flash Point: 262℃
- Refractive Index: 1.679
- PSA: 111.80000
- LogP: 0.53930
- Solubility: Not determined
4-nitro-1H-pyrazole-5-carboxylic acid Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305 + P351 + P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S22-S36/37/39-S37/39-S26
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Safety Term：S22-S36/37/39-S37/39-S26
- HazardClass：IRRITANT
- Storage Condition：Sealed in dry,2-8°C
4-nitro-1H-pyrazole-5-carboxylic acid Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-nitro-1H-pyrazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | N081A-25g |
4-nitro-1H-pyrazole-5-carboxylic acid |
5334-40-7 | 98% | 25g |
￥442.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | N081A-5g |
4-nitro-1H-pyrazole-5-carboxylic acid |
5334-40-7 | 98% | 5g |
￥117.0 | 2022-05-30 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 68R0342-5g |
4-Nitro-1H-pyrazole-3-carboxylic acid |
5334-40-7 | 98% | 5g |
212.01CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 68R0342-25g |
4-Nitro-1H-pyrazole-3-carboxylic acid |
5334-40-7 | 98% | 25g |
678.43CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 68R0342-100g |
4-Nitro-1H-pyrazole-3-carboxylic acid |
5334-40-7 | 98% | 100g |
2204.91CNY | 2021-05-07 | |
| Fluorochem | 014525-1g |
4-Nitro-1H-pyrazole-3-carboxylic acid |
5334-40-7 | 98% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 014525-5g |
4-Nitro-1H-pyrazole-3-carboxylic acid |
5334-40-7 | 98% | 5g |
￡11.00 | 2022-03-01 | |
| Fluorochem | 014525-10g |
4-Nitro-1H-pyrazole-3-carboxylic acid |
5334-40-7 | 98% | 10g |
￡20.00 | 2022-03-01 | |
| Fluorochem | 014525-25g |
4-Nitro-1H-pyrazole-3-carboxylic acid |
5334-40-7 | 98% | 25g |
￡48.00 | 2022-03-01 | |
| Fluorochem | 014525-100g |
4-Nitro-1H-pyrazole-3-carboxylic acid |
5334-40-7 | 98% | 100g |
￡180.00 | 2022-03-01 |
4-nitro-1H-pyrazole-5-carboxylic acid Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:5334-40-7)4-Nitropyrazole-3-carboxylic acid
Order Number:sfd21235
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:5334-40-7)4-nitro-1H-pyrazole-5-carboxylic acid
Order Number:A7770
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):494.0
Email:sales@amadischem.com
4-nitro-1H-pyrazole-5-carboxylic acid Related Literature
-
Tingou Yan,Guangbin Cheng,Hongwei Yang New J. Chem. 2020 44 6643
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